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Compound of Interest

Compound Name: (E)-AG 99

Cat. No.: B1683692 Get Quote

For researchers and drug development professionals, the responsible management of

chemical reagents is paramount to ensuring laboratory safety and environmental protection.

(E)-AG 99, a tyrphostin compound and potent inhibitor of EGFR kinase, requires meticulous

handling throughout its lifecycle, including its final disposal. This guide provides essential, step-

by-step procedures for the proper disposal of (E)-AG 99, promoting a safe and compliant

laboratory environment.

Core Principles of (E)-AG 99 Disposal
The primary principle governing the disposal of (E)-AG 99 is strict adherence to local, state,

and federal regulations.[1][2] This chemical is considered hazardous and must be managed as

such. It is crucial to consult with your institution's Environmental Health and Safety (EHS)

department or a designated waste management authority to ensure full compliance.[3] Under

no circumstances should (E)-AG 99 or its containers be disposed of in regular trash or washed

down the drain.[1]

Personal Protective Equipment (PPE) Requirements
Prior to handling (E)-AG 99 for disposal, it is imperative to be outfitted with the appropriate

personal protective equipment to prevent accidental exposure.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

eyeglasses as described by

OSHA's eye and face

protection regulations (29 CFR

1910.133) or European

Standard EN166.[4]

Protects against eye irritation

from dust or splashes.

Hand Protection
Impervious gloves (e.g., nitrile

rubber).

Prevents skin contact and

potential irritation or

absorption.

Body Protection
Appropriate protective clothing

to prevent skin exposure.

Shields skin from contact with

the chemical.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if dust is generated

or if irritation is experienced.

Protects the respiratory tract

from irritation due to inhalation

of dust.

Step-by-Step Disposal Protocol for (E)-AG 99
The following protocol outlines the necessary steps for the safe collection and disposal of (E)-
AG 99 waste.

1. Waste Identification and Segregation:

Clearly label all waste containing (E)-AG 99 as "Hazardous Waste."

Segregate (E)-AG 99 waste from other laboratory waste streams to avoid incompatible

chemical reactions.

2. Waste Collection:

Solid Waste: Collect unused or expired (E)-AG 99 powder, as well as contaminated materials

such as personal protective equipment (gloves, etc.) and absorbent pads, in a designated,

clean, and dry container. The container must be sealable and properly labeled.
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Liquid Waste: For solutions containing (E)-AG 99, use a dedicated, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other solvent wastes unless explicitly

permitted by your institution's EHS guidelines.

3. Spill Management:

In the event of a spill, immediately clean it up to prevent the generation of dust.

Use dry cleanup methods, such as gently sweeping or vacuuming the material.

Place the collected spilled material into a suitable, sealed container for disposal as

hazardous waste.

Ensure the area is well-ventilated during cleanup.

4. Container Management:

Empty Containers: Empty containers that previously held (E)-AG 99 must be triple-rinsed

with an appropriate solvent.

The rinsate from this process is considered hazardous waste and must be collected in a

designated liquid hazardous waste container.

After triple-rinsing and allowing the container to air dry, deface or remove the original label

and manage it as regular laboratory glassware or plastic waste, in accordance with

institutional policies.

5. Final Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for the pickup and disposal of the collected (E)-AG 99 waste.

It is recommended that the waste be incinerated at an approved facility or disposed of in an

authorized landfill. One safety data sheet suggests that due to its reactivity, it may be

classified under EPA hazardous waste number D003.
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The following diagram illustrates the logical workflow for the proper disposal of (E)-AG 99.
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Caption: Logical workflow for the safe disposal of (E)-AG 99.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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